5-[(2H-[1,3]Dioxolo[4,5-g]isoquinolin-5-yl)amino]pentan-1-ol

• CAS No.: 36838-81-0
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• IUPAC Name: 5-([1,3]dioxolo[4,5-g]isoquinolin-5-ylamino)pentan-1-ol
• InChI: InChI=1S/C15H18N2O3/c18-7-3-1-2-5-16-15-12-9-14-13(19-10-20-14)8-11(12)4-6-17-15/h4,6,8-9,18H,1-3,5,7,10H2,(H,16,17)
• InChI Key: QPZARQOYXNWKFN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C=CN=C3NCCCCCO

Description

5-[(2H-[1,3]Dioxolo[4,5-g]isoquinolin-5-yl)amino]pentan-1-ol is a useful research compound. Its molecular formula is C15H18N2O3 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1.8 g. of 1-chloro-6,7-methylenedioxyisoquinoline and 5 g. of 5-hydroxypentylamine is heated at 140°C. for 5.5 hours. The resulting material is dissolved in methanol, sodium carbonate added and the resulting mixture refluxed for 15 minutes. The resulting mixture is filtered and evaporated in vacuo to an oil which is dissolved in chloroform. The resulting solution is evaporated in vacuo and the residue purified by chromatography over silica gel. The resulting oily product is then crystallized from ethanol/ethyl acetate and recrystallized from ethyl acetate/methanol to obtain 1-(5-hydroxypentyl)amino-6,7-methylenedioxyisoquinoline, m.p. 132.5°-134°C.